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Compound of Interest

3-(2-Bromoethyl)pyridine
Compound Name:

hydrobromide
CAS No.: 41039-91-2
Cat. No.: B1290233

Get Quote

Executive Safety Summary

3-(2-Bromoethyl)pyridine hydrobromide (CAS: 27482-48-0 / 41039-91-2) presents a dual-
hazard profile that dictates its disposal pathway.[1] It is not merely a toxic organic solid; it is a
corrosive salt with alkylating potential.

e Primary Hazard (Chemical): Alkylating Agent. The bromoethyl side chain is highly
electrophilic, capable of alkylating DNA and proteins (genotoxicity risk).[2]

e Secondary Hazard (Physical): Corrosive.[3] As a hydrobromide salt, it hydrolyzes to release
hydrobromic acid (HBr) in the presence of moisture, causing severe skin and eye burns.[2]

o Disposal Directive:DO NOT neutralize on the benchtop unless part of a validated
experimental quench. DO NOT dispose of via sanitary sewer.[4] All waste must be collected
for high-temperature incineration.

Hazard Mechanism & Segregation Strategy
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To ensure safety, one must understand the causality of the hazard.[2]

The Mechanism of Toxicity[2]

» Alkylation: The carbon attached to the bromine is electron-deficient. Upon contact with
biological nucleophiles (e.g., Nitrogen-7 on Guanine in DNA), it undergoes nucleophilic
substitution (

), permanently modifying genetic material.[1][2] This classifies it as a suspect mutagen.

 Acidification: The HBr moiety is labile. In solution or on moist mucous membranes, it
dissociates, lowering local pH and causing immediate coagulative necrosis of tissues.[2]

Chemical Incompatibility & Segregation

Proper segregation prevents uncontrolled reactions in the waste stream.

Incompatible Class Mechanistic Risk Segregation Action

Deprotonation releases the
free base (3-(2-
bromoethyl)pyridine), which is

Strong Bases (NaOH, KOH) ] ) - acid salts with basic waste
more volatile and lipophilic

Strict Separation. Never mix

. streams.
(skin permeable) than the salt.

[1](2]

Potential for violent oxidation

of the pyridine ring or bromide

. . ) Store in separate secondary
Oxidizers (Peroxides, Nitrates)  yidation to free bromine gas (

containment.

)-[11[2]

Hydrolysis leads to HBr fumes Keep waste containers
Water/Moisture and degradation of the alkyl hermetically sealed and

bromide.[1] desiccated if possible.

Disposal Procedures: Step-by-Step
A. Solid Waste (Excess Reagent)
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Applicability: Expired shelf chemicals, spill cleanup residues, or contaminated solids.[2]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar with a
chemically resistant screw cap (Teflon/PTFE lined).

o Labeling: Affix a hazardous waste label immediately.
o Constituents: "3-(2-Bromoethyl)pyridine HBr, Solid"[1][2][5]
o Hazard Checkbox: Toxic, Corrosive.[2][6]
o Transfer: Transfer solid waste inside a chemical fume hood. Avoid dust generation.[3][4][7][8]

o Deactivation (Optional but Recommended for Traces): For trace residues on spatulas or
glassware, rinse with a 10% Sodium Thiosulfate solution. Thiosulfate acts as a "soft"
nucleophile, safely displacing the bromide and neutralizing the alkylating potential before the
final wash.[2]

B. Liquid Waste (Reaction Mixtures)

Applicability: Mother liquors, reaction solvents containing the product.[2]

o Stream Segregation:
o Halogenated Solvent Stream: If dissolved in DCM, Chloroform, or Chlorobenzene.[2]
o Agqueous Acid Stream: If dissolved in water or acidic buffers.

e pH Check: Ensure the waste stream is not basic. If the solution is basic, the volatile free
base may be present.[2] Acidify slightly (pH 4-5) with dilute acetic acid to keep it in the non-
volatile salt form.

e Accumulation: Pour into the appropriate satellite accumulation container (e.g., "Halogenated
Organic Waste"). Keep the container closed when not actively adding waste.[3][8][9]

C. Empty Containers
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» Triple Rinse: Rinse the empty original container three times with a compatible solvent (e.g.,
acetone or water).

» Rinsate Disposal: Collect the first three rinses as Hazardous Waste (see Section B).
o Defacing: Deface the original label and mark as "Empty."

» Disposal: Dispose of the glass/plastic container in the standard lab glass waste or recycling,
depending on institutional policy for "P-listed" vs. standard chemicals (Note: This compound
is generally not P-listed, so triple rinsing usually suffices for deregulation).[2]

Visualized Workflows
Figure 1: Waste Segregation Decision Tree

This diagram illustrates the logical flow for categorizing waste to prevent incompatibility
incidents.
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Waste Generation:
3-(2-Bromoethyl)pyridine HBr

Physical State?

Solid Waste Liquid Waste
(Powder, contaminated gloves) (Reaction mixture)

Pack in HDPE/Glass Check Incompatibilities:

Is solution Basic (pH > 8)?

Label: "Toxic, Corrosive'

Yes (Risk of Free Base)

ACTION: Acidify to pH 4-5
(Trap as non-volatile salt)

Solvent Type?

DCM, Chloroform \Water, Alcohols

Halogenated Organic Aqueous/Acidic
Waste Stream Waste Stream

Click to download full resolution via product page

Caption: Decision logic for segregating waste streams to minimize volatility and reactivity risks.

Figure 2: Emergency Spill Response Protocol

Immediate actions to take in the event of a benchtop spill.
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2. Don PPE:
Nitrile Gloves (Double),
Goggles, Lab Coat

3. Containment: 4. Collection:
Cover with absorbent pads —|  Scoop into sealable jar.
(Avoid dust generation) DO NOT sweep vigorously.

5. Decontamination:
Wipe surface with
10% Sodium Thiosulfate

Spill Detected 6. Report to EHS

Click to download full resolution via product page

Caption: Step-by-step workflow for managing accidental spills of alkylating salts.

Regulatory Compliance & Documentation
RCRA Waste Classification (USA)

While 3-(2-Bromoethyl)pyridine is not explicitly "Listed” (P or U list) by CAS number in 40 CFR
261.33, it must be characterized by the generator.[2]

o Characteristic of Corrosivity (D002): Applicable if the waste is aqueous and pH < 2.

o Characteristic of Toxicity: Due to the pyridine ring, conservative disposal assumes it may
leach pyridine (D038) or simply be toxic.[2]

o Recommended Waste Code: Most EHS departments classify this as "Hazardous Waste -
Toxic, Corrosive".[2]

Documentation Requirements

Every waste container sent for off-site disposal must include:

o Full Chemical Name: No abbreviations/formulas (e.g., write "3-(2-Bromoethyl)pyridine
hydrobromide", not "BEP-HBr").

o Hazard Profile: Checkboxes for "Toxic" and "Corrosive".

References

» National Center for Biotechnology Information (2024).PubChem Compound Summary for
CID 20204681, 3-(2-Bromoethyl)pyridine hydrobromide. Retrieved from [Link]

e U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: Title 40 CFR Part 261. Retrieved from [Link][2]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1290233/docs?utm_src=pdf-body-img#3-2-bromoethyl-pyridine-hydrobromide-safe-disposal-handling-guide-1-2
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b1290233/docs?utm_src=pdf-body#3-2-bromoethyl-pyridine-hydrobromide-safe-disposal-handling-guide-1-2
https://www.benchchem.com/product/b1290233/docs?utm_src=pdf-body#3-2-bromoethyl-pyridine-hydrobromide-safe-disposal-handling-guide-1-2
https://www.benchchem.com/product/b1290233/docs?utm_src=pdf-body#3-2-bromoethyl-pyridine-hydrobromide-safe-disposal-handling-guide-1-2
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Bromoethyl_pyridine-hydrobromide
https://www.epa.gov/rcra
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

« National Institutes of Health (NIH).Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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